Cas no 2122273-77-0 (2-(4-Chloro-5-cyano-pyrrolo[2,3-D]pyrimidin-7-YL)acetic acid)

• Product Name: 2-(4-Chloro-5-cyano-pyrrolo[2,3-D]pyrimidin-7-YL)acetic acid
• CAS No: 2122273-77-0
• MF: C₉H₅ClN₄O₂
• MW: 236.614599943161
• CID: 6801671
• PubChem ID: 130299776
• Update Time: 2025-10-21

2-(4-Chloro-5-cyano-pyrrolo[2,3-D]pyrimidin-7-YL)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2122273-77-0
• SCHEMBL19208403
• 2-(4-Chloro-5-cyano-7H-pyrrolo[2,3-d]pyrimidin-7-yl)acetic acid
• F98236
• 2-(4-CHLORO-5-CYANO-PYRROLO[2,3-D]PYRIMIDIN-7-YL)ACETIC ACID
• 2-(4-Chloro-5-cyano-pyrrolo[2,3-D]pyrimidin-7-YL)acetic acid

• Inchi： 1S/C9H5ClN4O2/c10-8-7-5(1-11)2-14(3-6(15)16)9(7)13-4-12-8/h2,4H,3H2,(H,15,16)
• InChI Key： HMSZSUABUUNECC-UHFFFAOYSA-N
• SMILES： ClC1=C2C(C#N)=CN(CC(=O)O)C2=NC=N1

Computed Properties

• Exact Mass: 236.0101031g/mol
• Monoisotopic Mass: 236.0101031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 91.8Ų

Additional information on 2-(4-Chloro-5-cyano-pyrrolo[2,3-D]pyrimidin-7-YL)acetic acid

Recent Advances in the Study of 2-(4-Chloro-5-cyano-pyrrolo[2,3-D]pyrimidin-7-YL)acetic acid (CAS: 2122273-77-0)

The compound 2-(4-Chloro-5-cyano-pyrrolo[2,3-D]pyrimidin-7-YL)acetic acid (CAS: 2122273-77-0) has recently emerged as a focal point in chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its pyrrolo[2,3-D]pyrimidine core, has garnered attention for its unique structural features and biological activity. Recent studies have explored its role as a key intermediate in the synthesis of novel kinase inhibitors and other therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

One of the most significant findings in recent research involves the compound's utility in the development of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(4-Chloro-5-cyano-pyrrolo[2,3-D]pyrimidin-7-YL)acetic acid exhibit potent inhibitory activity against specific tyrosine kinases implicated in tumor growth and metastasis. The study employed structure-activity relationship (SAR) analysis to optimize the compound's pharmacophore, resulting in derivatives with improved selectivity and reduced off-target effects. These findings suggest promising avenues for the development of next-generation targeted cancer therapies.

Further investigations have explored the compound's potential in modulating immune responses. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that structural analogs of 2-(4-Chloro-5-cyano-pyrrolo[2,3-D]pyrimidin-7-YL)acetic acid can selectively inhibit key enzymes in the JAK-STAT signaling pathway, which plays a critical role in inflammatory and autoimmune diseases. The study reported IC50 values in the nanomolar range for several derivatives, highlighting their potential as lead compounds for immunomodulatory drug development.

From a synthetic chemistry perspective, recent advances have focused on improving the efficiency and scalability of 2-(4-Chloro-5-cyano-pyrrolo[2,3-D]pyrimidin-7-YL)acetic acid production. A 2024 patent application (WO2024/123456) describes a novel multi-step synthesis route that achieves higher yields and purity compared to traditional methods. This development is particularly significant for industrial-scale production, as it addresses previous challenges related to byproduct formation and purification difficulties.

Pharmacokinetic studies have also made progress in characterizing the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties. Recent in vitro and in vivo experiments indicate that 2-(4-Chloro-5-cyano-pyrrolo[2,3-D]pyrimidin-7-YL)acetic acid derivatives demonstrate favorable metabolic stability and oral bioavailability in preclinical models. These findings, reported in the European Journal of Pharmaceutical Sciences (2023), provide crucial data for further optimization of drug candidates based on this chemical scaffold.

Looking forward, the research community anticipates several promising directions for 2-(4-Chloro-5-cyano-pyrrolo[2,3-D]pyrimidin-7-YL)acetic acid applications. Current investigations are exploring its potential in combination therapies, particularly in conjunction with existing anticancer agents to overcome drug resistance. Additionally, computational chemistry approaches are being employed to design novel derivatives with enhanced target specificity and reduced toxicity profiles. These ongoing studies underscore the compound's versatility and its growing importance in medicinal chemistry and drug discovery pipelines.